Cas no 1195344-56-9 (2-Chloro-5-hydroxy-4-methylbenzoic acid)

2-Chloro-5-hydroxy-4-methylbenzoic acid is a substituted benzoic acid derivative featuring chloro, hydroxy, and methyl functional groups at the 2, 5, and 4 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern enables selective reactivity, facilitating further functionalization or coupling reactions. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy, methyl) groups influences its physicochemical properties, including solubility and acidity, making it valuable for fine-tuning molecular designs. High purity grades are available to meet stringent application requirements in research and industrial settings.

2-Chloro-5-hydroxy-4-methylbenzoic acid structure

1195344-56-9 structure

Product Name:2-Chloro-5-hydroxy-4-methylbenzoic acid

CAS No:1195344-56-9

MF:C₈H₇ClO₃

MW:186.592381715775

MDL:MFCD12755817

CID:1081098

PubChem ID:46856393

Update Time:2025-05-27

2-Chloro-5-hydroxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-hydroxy-4-methylbenzoic acid
- 2-chloro-5-hydroxy-4-methylbenzoicacid
- O10736
- DTXSID50676810
- DS-12802
- AKOS015916792
- DB-011992
- 1195344-56-9
- AMY26906
- CS-0442165
- MDL： MFCD12755817
- Inchi： 1S/C8H7ClO3/c1-4-2-6(9)5(8(11)12)3-7(4)10/h2-3,10H,1H3,(H,11,12)
- InChI Key： IRZZOGNDMVHPOS-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C=C1C(=O)O)O

Computed Properties

Exact Mass: 186.0083718g/mol
Monoisotopic Mass: 186.0083718g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5Å²
XLogP3: 2.1

Experimental Properties

Density: 1.450
Melting Point: 206-207 ºC
Boiling Point: 376.5±42.0 °C at 760 mmHg
Flash Point: 181.5±27.9 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-5-hydroxy-4-methylbenzoic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Chloro-5-hydroxy-4-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8873-500 MG	2-chloro-5-hydroxy-4-methylbenzoic acid	1195344-56-9	95%	500MG	¥ 2,798.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8873-1 G	2-chloro-5-hydroxy-4-methylbenzoic acid	1195344-56-9	95%	1g	¥ 3,504.00	2021-05-07
Alichem	A019098372-5g	2-Chloro-5-hydroxy-4-methylbenzoic acid	1195344-56-9	95%	5g	$1366.80	2023-09-04
Alichem	A019098372-10g	2-Chloro-5-hydroxy-4-methylbenzoic acid	1195344-56-9	95%	10g	$2070.30	2023-09-04
Alichem	A019098372-25g	2-Chloro-5-hydroxy-4-methylbenzoic acid	1195344-56-9	95%	25g	$3551.00	2023-09-04
TRC	C588080-10mg	2-Chloro-5-hydroxy-4-methylbenzoic Acid	1195344-56-9		10mg	$ 50.00	2022-06-06
TRC	C588080-50mg	2-Chloro-5-hydroxy-4-methylbenzoic Acid	1195344-56-9		50mg	$ 115.00	2022-06-06
TRC	C588080-100mg	2-Chloro-5-hydroxy-4-methylbenzoic Acid	1195344-56-9		100mg	$ 185.00	2022-06-06
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